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Compound of Interest

Compound Name: 4-Cyclohexylphenol

Cat. No.: B7723950 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-Cyclohexylphenol

This guide provides a comprehensive overview of the available health and safety data for 4-
Cyclohexylphenol (CAS No. 1131-60-8), intended for researchers, scientists, and

professionals in drug development. It covers physical and chemical properties, toxicological

data, and generalized experimental protocols relevant to safety assessment.

Chemical and Physical Properties
4-Cyclohexylphenol is an aromatic organic compound characterized by a cyclohexyl group

attached to a phenol ring.[1] It appears as a white to light yellow or brown crystalline solid with

a faint, phenolic odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents.[1]

[3]

Table 1: Physical and Chemical Properties of 4-Cyclohexylphenol
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Property Value Source(s)

CAS Number 1131-60-8 [2][3][4][5]

Molecular Formula C₁₂H₁₆O [2][3][4]

Molecular Weight 176.25 g/mol [2][4][6]

Appearance

White to light yellow/brown

crystalline solid/powder; faint

phenolic odor

[1][2][3][5]

Melting Point 129-135°C [2][7][8][9]

Boiling Point 213-215°C [2][7][8]

Water Solubility 66.66 mg/L (at 25°C) [2][3]

Vapor Pressure 0.00144 mmHg (at 25°C) [2][5]

Flash Point 124°C - 153°C [2][5]

pKa 10.15 ± 0.13 (Predicted) [2][3]

Density ~0.95 - 1.04 g/cm³ (estimate) [2][5][6]

Toxicological Profile and Safety Data
The toxicological data for 4-Cyclohexylphenol is limited in publicly available literature. Most

quantitative acute and chronic toxicity studies are not available.[5][7] However, hazard

classifications from regulatory bodies provide significant insight into its potential health effects.

The compound is considered an irritant, a serious eye hazard, and is toxic to aquatic life.[4][5]

Table 2: Summary of Toxicological and Safety Data for 4-Cyclohexylphenol
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Endpoint Finding Source(s)

GHS Hazard Statements

H315: Causes skin

irritationH318: Causes serious

eye damageH335: May cause

respiratory irritationH411: Toxic

to aquatic life with long lasting

effects

[4][5]

Acute Toxicity (Oral, Dermal,

Inhalation)
Data not available [5][7]

Skin Corrosion/Irritation

Causes skin irritation.

Symptoms may include itching,

scaling, and reddening.

[4][7]

Serious Eye Damage/Irritation

Causes serious eye damage.

Symptoms may include

redness, pain, and watering.

[4][7]

Respiratory Irritation
May cause irritation to the

respiratory system.
[3][4][7]

Germ Cell Mutagenicity Data not available [5]

Carcinogenicity (IARC, NTP,

OSHA)
Not listed or classified. [7]

Reproductive Toxicity Data not available [5]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.
[4][5]

Potential Mechanisms of Toxicity
While specific signaling pathways for 4-Cyclohexylphenol are not well-documented, the

toxicity of phenolic compounds can involve the generation of reactive oxygen species (ROS).

[10] Metabolic processes can convert phenols into phenoxyl radicals, which in turn can lead to

oxidative stress, a state that can damage cells and DNA.[10]
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Caption: General pathway for phenolic compound toxicity via oxidative stress.

Experimental Protocols for Safety Assessment
Specific experimental protocols for 4-Cyclohexylphenol are not detailed in the available

literature. This section outlines standard methodologies for key toxicological endpoints, which

are applicable for assessing chemicals like 4-Cyclohexylphenol.

Skin Irritation Testing (General Protocol)
Principle: Based on OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human

Epidermis Test Method), this test assesses the potential of a substance to cause skin irritation.

Methodology:

Tissue Culture: A reconstructed human epidermis (RhE) tissue is cultured to form a multi-

layered, differentiated epidermis.

Application: A precise amount of the test substance (4-Cyclohexylphenol) is applied

topically to the tissue surface. A negative control (e.g., phosphate-buffered saline) and a

positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at

37°C.

Viability Assessment: After incubation and rinsing, tissue viability is determined using a

colorimetric assay, such as the MTT assay. This measures the activity of mitochondrial

reductase enzymes in viable cells.
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Data Analysis: The cell viability of the test substance-treated tissue is compared to that of the

negative control. A substance is identified as an irritant if the mean tissue viability is reduced

below a defined threshold (e.g., ≤ 50%).

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test)
Principle: Based on OECD Test Guideline 471, the Ames test uses specific strains of

Salmonella typhimurium and Escherichia coli to detect point mutations, which are an indication

of a substance's genotoxic potential.

Methodology:

Strain Preparation: Histidine-dependent bacterial strains (unable to grow in a histidine-free

medium) are prepared.

Metabolic Activation: The test is conducted both with and without an exogenous metabolic

activation system (e.g., S9 mix, a rat liver homogenate), to mimic mammalian metabolism.

[11]

Exposure: The bacterial strains are exposed to various concentrations of 4-
Cyclohexylphenol, along with positive and negative controls.

Plating: The treated bacteria are plated on a minimal agar medium that lacks histidine.

Incubation: Plates are incubated for 48-72 hours at 37°C.

Colony Counting: Only bacteria that have undergone a reverse mutation to regain their ability

to synthesize histidine will form colonies. These "revertant" colonies are counted.

Data Analysis: A substance is considered mutagenic if it produces a concentration-

dependent increase in the number of revertant colonies compared to the negative control.
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Caption: Generalized experimental workflow for the Ames test.

Overall Safety Assessment Framework
The health and safety evaluation of a chemical compound is a multi-step process. It begins

with hazard identification and progresses through risk characterization to inform safe handling

procedures.
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Caption: Logical flow of a chemical safety and risk assessment process.

Handling and Storage Recommendations
Given its hazard profile, proper handling and storage of 4-Cyclohexylphenol are crucial.

Handling: Use in a well-ventilated area or under a fume hood.[12] Avoid contact with skin,

eyes, and clothing.[7][12] Wear suitable protective clothing, gloves, and eye/face protection.

[3] Avoid generating dust.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7723950?utm_src=pdf-body-img
https://www.benchchem.com/product/b7723950?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/C0733_EU_6N.pdf
https://aksci.com/sds/O795_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/C0733_EU_6N.pdf
https://www.guidechem.com/encyclopedia/4-cyclohexylphenol-dic8044.html
https://aksci.com/sds/O795_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong oxidizing agents.[7] Keep containers tightly closed.[3][7]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[3] For skin contact, flush with running water.[7] If inhaled, move to fresh air.

[5] If ingested, do not induce vomiting and seek immediate medical attention.[5][7]

Conclusion
4-Cyclohexylphenol is a compound with clear indications of being a skin and severe eye

irritant, as well as an environmental hazard to aquatic life. Significant data gaps exist for its

acute systemic toxicity, carcinogenicity, and reproductive toxicity. Researchers and

professionals must handle this chemical with appropriate engineering controls and personal

protective equipment. The provided general toxicological testing protocols offer a framework for

any future safety assessments required to fill these data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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